Cas no 1261917-17-2 (6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid)

• Product Name: 6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid
• CAS No: 1261917-17-2
• MF: C₁₆H₁₂ClFO₄
• MW: 322.715487480164
• MDL: MFCD18322606
• CID: 2763311
• PubChem ID: 53228425
• Update Time: 2025-04-21

6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322606
• DTXSID60691958
• 1261917-17-2
• 6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid, 95%
• 3-Chloro-4'-(ethoxycarbonyl)-3'-fluoro[1,1'-biphenyl]-2-carboxylic acid
• 6-CHLORO-2-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]BENZOIC ACID
• 6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid

• MDL： MFCD18322606
• Inchi： 1S/C16H12ClFO4/c1-2-22-16(21)11-7-6-9(8-13(11)18)10-4-3-5-12(17)14(10)15(19)20/h3-8H,2H2,1H3,(H,19,20)
• InChI Key： YKAIKLZLUFGUPG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1C=CC(C(=O)OCC)=C(C=1)F

Computed Properties

• Exact Mass: 322.0408147Da
• Monoisotopic Mass: 322.0408147Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.6Ų